Cas no 835595-04-5 (Benzoic acid, 2-chloro-5-(5,6-dimethyl-1H-indol-2-yl)-)

• Product name: Benzoic acid, 2-chloro-5-(5,6-dimethyl-1H-indol-2-yl)-
• CAS No: 835595-04-5
• MF: C₁₇H₁₄NO₂Cl
• MW: 299.75156
• CID: 669683
• PubChem ID: 11403817

Benzoic acid, 2-chloro-5-(5,6-dimethyl-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-(5,6-dimethyl-1H-indol-2-yl)-
• 2-chloro-5-(5,6-dimethyl-1H-indol-2-yl)Benzoic acid
• FT-0721041
• DTXSID10464876
• SCHEMBL5788615
• 835595-04-5

• Inchi： InChI=1S/C17H14ClNO2/c1-9-5-12-8-16(19-15(12)6-10(9)2)11-3-4-14(18)13(7-11)17(20)21/h3-8,19H,1-2H3,(H,20,21)
• InChI Key： HINWCMPTZXUHSI-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1C)NC(=C2)C3=CC(=C(C=C3)Cl)C(=O)O

Computed Properties

• Exact Mass: 299.0713064g/mol
• Monoisotopic Mass: 299.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53.1Ų